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These application notes provide a comprehensive guide for researchers, scientists, and drug
development professionals on utilizing military records to reconstruct Agent Orange exposure
among Vietnam-era veterans. This document outlines key databases, relevant military
documents, and established methodologies for assessing exposure likelihood. Detailed
protocols for data acquisition and analysis are provided, alongside quantitative data on the
validity of these methods.

Introduction: The Challenge of Historical Exposure
Reconstruction

Agent Orange, a tactical herbicide used extensively during the Vietham War, was
contaminated with 2,3,7,8-tetrachlorodibenzo-p-dioxin (TCDD), a potent carcinogen and
endocrine disruptor.[1] Assessing a veteran's exposure level decades after service is a
significant challenge due to the lack of direct exposure measurements.[2][3] However, a
methodology grounded in the meticulous analysis of military records has been developed to
create exposure opportunity models. These models correlate a veteran's location and service
history with known herbicide spray missions.[4]

This document provides a framework for researchers to navigate the complex landscape of
military archives and apply established protocols to estimate Agent Orange exposure for
epidemiological studies and to support drug development for associated health conditions.
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Key Databases and Military Records

A successful reconstruction of Agent Orange exposure hinges on the integration of data from

various sources. Researchers must familiarize themselves with the following key databases

and record types.

Herbicide Spray Data

HERBS (Herbicides) Tapes: This is the primary database containing records of aerial spray
missions conducted by the U.S. Air Force's Operation Ranch Hand.[4] It includes data on the
date, location (coordinates of the flight path), type of herbicide, and quantity sprayed for over
9,000 missions.[4]

Services HERBS Tapes: This database supplements the HERBS tapes with information on
some ground and perimeter spraying activities, though it is acknowledged to be less
complete than the aerial mission data.[5]

Military Personnel and Unit Records

« Official Military Personnel File (OMPF): Housed at the National Personnel Records Center

(NPRC), the OMPF contains a veteran's complete service history, including enlistment and
separation dates, units of assignment, and military occupational specialty (MOS).[4]

DD Form 214 (Report of Separation): This document provides a summary of a veteran's
service, including dates and locations of deployment.[6][7]

Unit Records: These records, often found at the National Archives, provide detailed
information about a unit's location and activities.[4] Key documents include:

o Daily Journals

o

Situation Reports (SITREPS)

o

Operational Reports-Lessons Learned (ORLLS)

[¢]

Combat Operations After Action Reports (AARS)

[¢]

Morning Reports
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Health Data

o Agent Orange Registry (AOR): Maintained by the Department of Veterans Affairs (VA), this
registry contains health information from veterans who have undergone an Agent Orange
Registry health exam.[8][9] The exam documents a veteran's self-reported exposure history
and health conditions.[8][9] It is important to note that this exam does not confirm exposure
but serves as a valuable data source for epidemiological research.[2][9]

Quantitative Data on Exposure Reconstruction and
VA Claims

The following tables summarize key quantitative data related to Agent Orange exposure
reconstruction and VA disability claims.

Table 1: Validity of Exposure Reconstruction Models

Study/Model Validation Method Key Findings Reference
Showed a statistically
significant, though
Stellman & Stellman Comparison with modest, correlation
(IOM, 2008)

Model

serum TCDD levels

between exposure
opportunity index and

biomarker levels.

CDC Validation Study
(1988)

Correlation of various
exposure measures
with serum TCDD

Found no strong
correlations,

highlighting the

difficulty of validating [5]
historical

reconstruction

models.

Ranch Hand Study

Comparison of

exposure indices with

Developed several
indices that related to
measured TCDD [10]

serum TCDD levels in spray
personnel.
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Table 2: VA Disability Claims Statistics (PACT Act Era)

Metric Value Date Source

PACT Act Related

] Nearly 80% September 2023 [11]
Claims Approved
Average Total
Disability Rating 70% September 2023 [11]
(PACT Act)
PACT Act Claims with

o ] 34% September 2023 [11]

0% Disability Rating
PACT Act
Hypertension Claims 82.1% September 2023 [11]

with 0% Rating

Experimental Protocols

This section outlines the detailed methodologies for reconstructing Agent Orange exposure
from military records.

Protocol for Accessing Military Records

« |dentify the Veteran Cohort: Define the population for the study, including service branches,
units, and dates of service.

e Obtain Consent: For studies involving living veterans, obtain informed consent to access
their military and medical records.

e Request the OMPF: Submit a Standard Form 180 (SF-180) to the National Personnel
Records Center to request a veteran's OMPF.[12] This request must be signed by the
veteran or next-of-kin.[12]

e Access Unit Records: For broader unit-level data, researchers can access operational
records at the National Archives and Records Administration (NARA) at College Park,
Maryland. Familiarity with military record-keeping practices is essential for efficient retrieval.
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Protocol for Data Abstraction and Integration

o OMPF Data Abstraction: From the OMPF, extract the following key data points for each
veteran:

[¢]

Full name and service number

Branch of service

[e]

o

Dates of entry and separation

[¢]

Complete list of units of assignment with dates

[¢]

Military Occupational Specialty (MOS)

» Unit Location Mapping: Using the abstracted unit information, consult unit records (Daily
Journals, SITREPS) to determine the geographic location of the veteran's unit for each day of
their Vietnam tour.

o HERBS Data Integration: Overlay the mapped unit locations with the HERBS tapes spray
data. This can be accomplished using a Geographic Information System (GIS).

o Develop Exposure Opportunity Index (EOI): Create a quantitative or categorical measure of
exposure potential. This can be based on:

o Direct Hits: The number of times a unit was within a specified distance of a spray mission
on the day of the spray.

o Proximity Score: A weighted score that considers the distance from the spray path and the
time elapsed since the spray.

o Time in Sprayed Area: The number of days a unit was located in an area that had been
previously sprayed.

Protocol for Model Validation

o Biomarker Correlation: When possible, validate the exposure opportunity model by
correlating the EOI with serum TCDD levels from a subset of the veteran cohort.
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¢ Case-Control Analysis: For epidemiological studies, compare the EOI scores of veterans
with a specific health condition (cases) to those of a healthy control group.

Visualizing Workflows and Pathways

The following diagrams, generated using Graphviz, illustrate key processes in Agent Orange
exposure reconstruction and the biological effects of dioxin.
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Caption: Workflow for Reconstructing Agent Orange Exposure.
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Caption: Dioxin (TCDD) and the Aryl Hydrocarbon Receptor (AhR) Signaling Pathway.
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Caption: Logical Relationship of Evidence to Exposure Likelihood.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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